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Compound of Interest

Compound Name: 6-Aminophthalide

Cat. No.: B112798

For Researchers, Scientists, and Drug Development Professionals

6-Aminophthalide is a valuable building block in the synthesis of various pharmaceutical
compounds and fine chemicals. Its unique structure, featuring a lactone ring fused to a
benzene ring with an amino group, makes it a versatile intermediate. This guide provides a
comparative analysis of two distinct synthetic routes to 6-aminophthalide, offering detailed
experimental protocols and a quantitative comparison to aid researchers in selecting the most
suitable method for their specific needs.

Route 1: Synthesis from 4-Nitro-o-xylene

This route commences with the readily available starting material, 4-nitro-o-xylene, and
proceeds through a three-step sequence involving oxidation, benzylic bromination with
subsequent cyclization, and nitro group reduction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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